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An In-depth Technical Guide to (5-Chloro-2-methylphenyl)methanol (CAS: 58966-29-3)

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on the chemical intermediate (5-Chloro-2-
methylphenyl)methanol. It delves into its core properties, synthesis, applications, analytical
profile, and safety protocols, providing a holistic understanding of this versatile compound.

Introduction and Strategic Importance

(5-Chloro-2-methylphenyl)methanol, also identified as 5-chloro-2-methylbenzyl alcohol, is an
organic compound with the chemical formula CsHoCIO.[1][2] It belongs to the class of
substituted benzyl alcohols, featuring a benzene ring substituted with a chloro group, a methyl
group, and a hydroxymethyl group. This molecule serves as a crucial building block and
intermediate in the synthesis of a wide array of more complex molecules.[1] Its strategic
importance is most pronounced in the pharmaceutical and agrochemical industries, where it
functions as a precursor for active pharmaceutical ingredients (APIs) and pesticides.[1] The
specific arrangement of its functional groups allows for diverse chemical modifications, making
it a valuable component in the organic chemist's toolbox for creating novel compounds with
desired biological activities.[1]
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Physicochemical and Computed Properties

A clear understanding of the physicochemical properties of (5-Chloro-2-
methylphenyl)methanol is fundamental for its application in synthesis and process
development. The properties are summarized in the table below.

Property Value Source
CAS Number 58966-29-3 [2]
Molecular Formula CsHoCIO [1][2]
Molecular Weight 156.61 g/mol [1112]
5-chloro-2-methylbenzyl
alcohol, (5-Chloro-2-methyl-

Synonyms [2][3]
phenyl)-methanol, 3-Chloro-6-
methylbenzyl alcohol

Appearance Solid [3]

Purity Typically 298% [3]

Topological Polar Surface Area  20.2 A2 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

ydrog p 1 2]

Count

Rotatable Bond Count 1 [2]

Canonical SMILES

CC1=C(C=C(C=C1)Cl)CO

[2]

INChl Key

CLISNAPODOSINO-
UHFFFAOYSA-N

[2](3]

Synthesis and Reactivity

(5-Chloro-2-methylphenyl)methanol is typically synthesized via the reduction of its
corresponding aldehyde, 5-Chloro-2-methylbenzaldehyde (CAS 58966-34-0). This
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transformation is a standard procedure in organic chemistry, often employing reducing agents
like sodium borohydride (NaBHa) in an alcoholic solvent.

Synthetic Pathway Overview
5-Chloro-2-methylbenzaldehyde Reduction Forms alcohol _ [ (5-Chloro-2-methylphenyl)methanol
(CAS: 58966-34-0) (e.g., NaBHa4, Methanol) (CAS: 58966-29-3)

Click to download full resolution via product page

Caption: Synthesis of (5-Chloro-2-methylphenyl)methanol.

Experimental Protocol: Reduction of 5-Chloro-2-
methylbenzaldehyde

» Dissolution: Dissolve 5-Chloro-2-methylbenzaldehyde in a suitable alcohol solvent, such as
methanol or ethanol, in a round-bottom flask equipped with a magnetic stirrer.

e Cooling: Place the flask in an ice bath to cool the solution to 0-5 °C. This is crucial to control
the exothermic reaction.

o Addition of Reducing Agent: Slowly add sodium borohydride (NaBHa4) portion-wise to the
stirred solution. The slow addition prevents a rapid, uncontrolled reaction.

e Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress
using Thin Layer Chromatography (TLC) until the starting aldehyde spot is no longer visible.

e Quenching: Carefully quench the reaction by the slow addition of water or dilute hydrochloric
acid to neutralize any excess NaBHa.

o Extraction: Extract the product into an organic solvent like ethyl acetate. Wash the organic
layer with brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude
product.
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 Purification: Purify the crude (5-Chloro-2-methylphenyl)methanol by column
chromatography or recrystallization to obtain the final product with high purity.

Key Applications in Research and Development

The utility of (5-Chloro-2-methylphenyl)methanol stems from its ability to act as a versatile
intermediate.

o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various
pharmaceuticals.[1] The chloro and methyl substituents on the phenyl ring can influence the
molecule's steric and electronic properties, which in turn can affect its binding affinity to
biological targets.[4] Medicinal chemists utilize this scaffold to build more complex molecules
for developing new drugs.[1]

o Agrochemical Production: In the agrochemical sector, it serves as a precursor for creating
compounds used in pesticides and other agricultural chemicals, contributing to crop
protection.[1]

o Asymmetric Synthesis: The compound can be employed as a chiral auxiliary in asymmetric
synthesis. This is vital for producing enantiomerically pure compounds, a critical requirement
for many modern pharmaceuticals where only one enantiomer exhibits the desired
therapeutic effect.[1]

» Antimicrobial Agent: (5-Chloro-2-methylphenyl)methanol has been recognized for its
potential as an antimicrobial agent, making it a candidate for use in disinfectants and
preservatives.[1]

Analytical and Spectroscopic Profile

Structural elucidation and purity assessment are critical. While specific experimental spectra for
this compound are not widely published, a predicted profile based on its structure provides
valuable guidance.

Spectroscopic Analysis Workflow
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Caption: Logical flow for spectroscopic structural analysis.

Predicted 'H NMR Data (300 MHz, CDCIs)

Chemical Shift (9,

Multiplicity Integration Assignment

ppm)

Ar-H (meta to -
~7.25 d 1H

CH20H)
~7.15 dd 1H Ar-H (ortho to -Cl)
~7.10 d 1H Ar-H (ortho to -CHs)
~4.60 S 2H -CH20H
~2.30 S 3H -CHs
~1.60 brs 1H -OH

Predicted **C NMR Data (75 MHz, CDCI:s)
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Chemical Shift (6, ppm) Assignment
~1385 Ar-C (-CHs)
~137.0 Ar-C (-CH20H)
~133.0 Ar-C (-Cl)
~130.5 Ar-CH

~129.0 Ar-CH

~126.5 Ar-CH

~63.0 -CH20H
~19.0 -CHs

Predicted IR Spectroscopy Data

Wavenumber (cm—?) Intensity Assignment

3400-3200 Strong, Broad O-H stretch (alcohol)
3100-3000 Medium Aromatic C-H stretch
2950-2850 Medium Aliphatic C-H stretch

1600, 1480 Medium-Weak Aromatic C=C stretch
1050-1000 Strong C-O stretch (primary alcohol)
850-750 Strong C-Cl stretch

Safety, Handling, and Storage

While a specific, comprehensive safety data sheet (SDS) for (5-Chloro-2-

methylphenyl)methanol is not readily available in public databases, data from structurally

analogous compounds, such as (5-Bromo-2-methylphenyl)methanol, can be used to infer

potential hazards.[5]

GHS Hazard Classification (Inferred)
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Hazard Class Category Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation 2A o
irritation

. . H335: May cause respiratory
Specific Target Organ Toxicity 3 o
irritation

Source: Inferred from data for (5-Bromo-2-methylphenyl)methanol.[5]

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation exposure.[6][7]

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][7]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat. Wash
hands thoroughly after handling.[6][7]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.[6]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.[8]

Fire and Disposal

» Fire Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[6]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
It is recommended to use a licensed professional waste disposal service.[6]
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Conclusion

(5-Chloro-2-methylphenyl)methanol (CAS: 58966-29-3) is a valuable and versatile chemical
intermediate with significant applications in the pharmaceutical and agrochemical industries. Its
well-defined physicochemical properties, straightforward synthesis, and diverse reactivity make
it an essential building block for the creation of complex, high-value molecules. A thorough
understanding of its analytical profile and adherence to strict safety protocols are paramount for
its effective and safe utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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